Cas no 77953-71-0 (3H-Heptafluoro-2,2,4,4-tetrahydroxypentane)

• Product Name: 3H-Heptafluoro-2,2,4,4-tetrahydroxypentane
• CAS No: 77953-71-0
• MF: C₅H₅F₇O₄
• MW: 262.07962679863
• CID: 551176
• PubChem ID: 2774953
• Update Time: 2025-07-15

3H-Heptafluoro-2,2,4,4-tetrahydroxypentane Chemical and Physical Properties

Names and Identifiers

• 2,2,4,4-Pentanetetrol,1,1,1,3,5,5,5-heptafluoro-
• 1,1,1,3,5,5,5-heptafluoropentane-2,2,4,4-tetrol
• 3H-HEPTAFLUORO-2,2,4,4-TETRAHYDROXYPENTANE
• PC3806
• 1,1,1,3,5,5,5-heptafluoropentane-2,2,4,4-tetraol
• 3H-Perfluoro-2,2,4,4-tetrahydroxypentane
• AKOS025310466
• CS-0455772
• FT-0676314
• SCHEMBL5704763
• DTXSID70379295
• NZCXKNVJJQJKKN-UHFFFAOYSA-N
• 77953-71-0
• 3H-Heptafluoro-2,2,4,4-tetrahydroxypentane

• MDL： MFCD02093308
• Inchi： 1S/C5H5F7O4/c6-1(2(13,14)4(7,8)9)3(15,16)5(10,11)12/h1,13-16H
• InChI Key： NZCXKNVJJQJKKN-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(O)O)C(C(F)(F)F)(O)O

Computed Properties

• Exact Mass: 262.00800
• Monoisotopic Mass: 262.00760577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.874
• Melting Point: 113-114°C
• Boiling Point: 443.1°C at 760 mmHg
• Flash Point: 221.8°C
• Refractive Index: 1.379
• PSA: 80.92000
• LogP: -0.18910

3H-Heptafluoro-2,2,4,4-tetrahydroxypentane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on 3H-Heptafluoro-2,2,4,4-tetrahydroxypentane

Comprehensive Overview of 3H-Heptafluoro-2,2,4,4-tetrahydroxypentane (CAS No. 77953-71-0)

3H-Heptafluoro-2,2,4,4-tetrahydroxypentane (CAS No. 77953-71-0) is a fluorinated organic compound that has garnered significant attention in industrial and research applications due to its unique chemical properties. This compound, often referred to by its abbreviated name 3H-HFTHP, is characterized by its heptafluorinated structure and tetrahydroxy functional groups, making it a versatile intermediate in synthetic chemistry. The presence of multiple fluorine atoms and hydroxyl groups contributes to its high reactivity and solubility in polar solvents, which is why it is frequently utilized in advanced material synthesis and specialty chemical formulations.

One of the most intriguing aspects of 3H-Heptafluoro-2,2,4,4-tetrahydroxypentane is its role in the development of high-performance coatings and surface treatments. With the growing demand for water- and oil-repellent materials in industries such as textiles, electronics, and automotive, fluorinated compounds like 3H-HFTHP are increasingly sought after. Researchers are exploring its potential in creating superhydrophobic surfaces, which align with the current trend of sustainable and durable material solutions. This compound's ability to modify surface properties without compromising environmental safety makes it a promising candidate for green chemistry initiatives.

In addition to its industrial applications, 3H-Heptafluoro-2,2,4,4-tetrahydroxypentane has also been studied for its potential in pharmaceutical and agrochemical research. The fluorinated backbone of this compound can enhance the bioavailability and metabolic stability of active ingredients, addressing common challenges in drug formulation. As the pharmaceutical industry continues to prioritize precision medicine and targeted therapies, the demand for specialized fluorinated building blocks like 77953-71-0 is expected to rise. This aligns with the broader trend of personalized healthcare and the search for novel chemical entities with improved efficacy.

The synthesis and handling of 3H-Heptafluoro-2,2,4,4-tetrahydroxypentane require specialized expertise due to its reactive nature. Laboratories and manufacturers working with this compound must adhere to strict protocols to ensure safety and reproducibility. Recent advancements in flow chemistry and continuous processing have enabled more efficient production of fluorinated compounds like 3H-HFTHP, reducing waste and improving yield. These innovations are particularly relevant in the context of Industry 4.0, where automation and data-driven optimization are transforming chemical manufacturing.

From an environmental perspective, the biodegradability and ecological impact of fluorinated compounds are hot topics among researchers and regulatory bodies. While 3H-Heptafluoro-2,2,4,4-tetrahydroxypentane is not classified as a persistent organic pollutant, its long-term effects are still under investigation. This has led to increased interest in developing greener alternatives or modifying existing fluorinated compounds to minimize their environmental footprint. Such efforts resonate with the global push toward circular economy principles and sustainable chemical production.

In summary, 3H-Heptafluoro-2,2,4,4-tetrahydroxypentane (CAS No. 77953-71-0) is a multifaceted compound with applications spanning advanced materials, pharmaceuticals, and agrochemicals. Its unique fluorinated structure and functional groups make it a valuable asset in modern chemistry, while ongoing research continues to uncover new possibilities. As industries evolve to meet sustainability and efficiency goals, compounds like 3H-HFTHP will likely play a pivotal role in shaping the future of specialty chemicals.